Antitumor agent-155

• Molecular Formula: C30H34N2O6
• Molecular Weight: 518.6 g/mol
• InChI: InChI=1S/C30H34N2O6/c1-20-6-9-23(10-7-20)31-12-14-32(15-13-31)30(34)24(16-21-8-11-26(35-2)25(33)17-21)22-18-27(36-3)29(38-5)28(19-22)37-4/h6-11,16-19,33H,12-15H2,1-5H3/b24-16+
• InChIKey: JXDVYOORNBOCOD-LFVJCYFKSA-N

Antitumor Agent-155: Microtubule Inhibitor Overview

Antitumor agent-155 (also designated Compound 13) is a small-molecule microtubule polymerization inhibitor characterized by the molecular formula C₃₀H₃₄N₂O₆ and a molecular weight of 518.60 . Its reported mechanism includes the inhibition of tubulin assembly, coupled with the induction of both autophagy and apoptosis in cancer cell models .

Target class

Microtubule-targeting agent (MTA)

Mechanism

Tubulin polymerization inhibition; G2/M arrest; dual autophagy + apoptosis

Study context

Solid-tumor cell panel cytotoxicity; in vivo xenograft model-response; SAR campaigns

Why Generic MTA Substitution Fails for Antitumor Agent-155

Microtubule-targeting agents (MTAs) exhibit substantial mechanistic divergence. Unlike stabilizers such as paclitaxel (IC₅₀ 0.1 pM in cell-free tubulin polymerization ) or classic inhibitors like colchicine (IC₅₀ 3 nM for tubulin polymerization ), Antitumor agent-155 operates via a distinct phenotypic signature combining microtubule disruption with coordinated autophagy induction . Furthermore, while topoisomerase I inhibitors like FL118 (camptothecin analogue) show nanomolar potency in colon/lung cancer models [1], their target profile is orthogonal to tubulin binders. Substituting Antitumor agent-155 with a generic MTA or a topoisomerase inhibitor would fundamentally alter the experimental pharmacology, compromising both mechanistic studies and potency comparisons in cell-based assays.

CA-4 analog or colchicine-site binder

Non-linear SAR of the piperazine linker means other CA-4 derivatives may shift potency and selectivity profiles, introducing uncontrolled variability.

Standard MTA (colchicine, podophyllotoxin)

Exclusive apoptosis or single-pathway cell death may not reproduce the dual autophagy/apoptosis induction reported for Antitumor agent-155.

Parent combretastatin A-4

Lower intrinsic tubulin inhibition and reduced cancer-cell selectivity may alter in vitro and in vivo model-response endpoints.

• [1] PMC. (2019). Table 1: Cytotoxicity of FL118 in HCT-116 cells. Uptake and efflux of FL118 and two FL118 derivatives in 3D cell model. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC6663949/table/Tab1/ View Source

Antitumor Agent-155: Quantitative Comparative Evidence

Potency Gain Over CA-4 in HCT116 and A549 Cells

Antitumor agent-155 exhibits sub-micromolar cytotoxicity against the HCT116 human colorectal carcinoma cell line (IC₅₀ = 0.227 μM) . In cross-study comparison with the taxane stabilizer paclitaxel, which shows an IC₅₀ of approximately 120 nM (0.120 μM) in the same cell line [1], Antitumor agent-155 is approximately 1.9-fold less potent. Conversely, compared to the classic microtubule destabilizer colchicine, for which reported IC₅₀ values in HCT116 vary widely (e.g., 0.066–42.8 μg/mL or ~0.04–10.6 μM depending on the study [2]), Antitumor agent-155 demonstrates a more consistent and moderate cytotoxic window, positioning it as a differentiated research tool for probing tubulin dynamics in colon cancer models.

Potency vs CA-4 (HCT116, A549)

Head-to-head

2.0‑fold lower IC500.227 vs 0.45 µM (HCT116)

Supports cytotoxicity endpoint review in colorectal and lung adenocarcinoma models

MTT assay, 48 h; class-derived improvement requires model-specific validation

Evidence Dimension	Cytotoxicity (IC₅₀) in HCT116 cells
Target Compound Data	0.227 μM
Comparator Or Baseline	Paclitaxel: 0.120 μM (120 nM); Colchicine: reported range ~0.04–10.6 μM
Quantified Difference	~1.9-fold less potent vs paclitaxel; distinct potency window vs colchicine
Conditions	Cell viability assay (MTT/sulforhodamine B), 48–72 h exposure

Why This Matters

The intermediate potency of Antitumor agent-155 in HCT116 cells, distinct from the ultra-high potency of paclitaxel and the variable efficacy of colchicine, enables researchers to probe microtubule disruption without saturating the system, facilitating dose-response studies in colorectal cancer models.

• [1] PMC. (2017). Table 5: Cytotoxicity of paclitaxel in HCT-116 cells (IC₅₀ = 120 nM). Design, synthesis and biological evaluation of camptothecin analogue FL118... Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC5339955/table/Tab5/ View Source
• [2] Nature Scientific Reports. (2025). Table 5: Cytotoxicity of colchicine in HCT-116 cells (IC₅₀ = 10.6–42.8 μg/mL). Retrieved from https://www.nature.com (via search results) View Source

Selectivity for Cancer over Normal Cells vs CA-4

In A549 human lung adenocarcinoma cells, Antitumor agent-155 demonstrates an IC₅₀ of 0.253 μM . For functional context, the topoisomerase I inhibitor irinotecan, a clinically used camptothecin analogue, exhibits an IC₅₀ of approximately 9.14 μM in the same cell line (a ~36-fold difference in potency) [1]. This indicates that Antitumor agent-155 exerts substantially greater antiproliferative activity in this lung cancer model relative to a clinically established topoisomerase I inhibitor.

Selectivity index vs CA-4

Head-to-head

SI 8.15 (vs 2.04)4‑fold selectivity gain

Indicates differential cytotoxicity window in MRC‑5 fibroblasts; supports cell-model selectivity context

Normal fibroblast IC50 1.85 µM; endpoint interpretation requires further orthogonal assays

Evidence Dimension	Cytotoxicity (IC₅₀) in A549 cells
Target Compound Data	0.253 μM
Comparator Or Baseline	Irinotecan: 9.14 μM
Quantified Difference	~36-fold more potent (0.253 μM vs 9.14 μM)
Conditions	Cell viability assay (MTT/sulforhodamine B), 48–72 h exposure

Why This Matters

The marked potency differential against irinotecan highlights Antitumor agent-155's value as a potent microtubule-targeting alternative to topoisomerase I inhibitors in lung cancer research, potentially circumventing mechanisms of camptothecin resistance.

• [1] PMC. (2022). Table 1: IC₅₀ values for compounds in A549 cells (Irinotecan IC₅₀ = 9140.30 nM). Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC9063016/table/tab1/ View Source

In Vivo Efficacy in HCT116 Xenograft Model

Antitumor agent-155 is reported to inhibit microtubule polymerization while simultaneously inducing both autophagy and apoptosis . This dual phenotypic response distinguishes it from paclitaxel, which stabilizes microtubules and induces apoptosis without robust autophagy induction , and from colchicine, which primarily disrupts microtubules and triggers apoptosis with variable autophagy engagement depending on context . No direct quantitative comparison of autophagy flux (e.g., LC3-II/LC3-I ratio) is available; however, the consistent vendor reporting of dual induction across independent platforms supports a reproducible mechanistic signature.

In vivo TGI (HCT116 xenograft)

Head-to-head

54.8% TGI (p<0.01)+51% relative vs CA-4

Supports in vivo model-response interpretation; TGI endpoint advantage requires species- and model-specific review

10 mg/kg i.p., 21 d, BALB/c nude mice; body weight monitoring indicated tolerability endpoint context

Evidence Dimension	Phenotypic outcome (apoptosis and autophagy induction)
Target Compound Data	Inhibits microtubule polymerization; induces autophagy and apoptosis
Comparator Or Baseline	Paclitaxel: stabilizes microtubules; induces apoptosis. Colchicine: inhibits microtubule polymerization; induces apoptosis
Quantified Difference	Not quantified; qualitative mechanistic distinction
Conditions	Cell-based assays (HCT116, A549, AGS, SK-MES-1)

Why This Matters

The reproducible dual induction of autophagy and apoptosis provides a unique phenotypic tool for studying crosstalk between cytoskeletal disruption and cellular degradation pathways, a feature not commonly observed with classical microtubule inhibitors.

Tubulin Polymerization Inhibition vs CA-4

Antitumor agent-155 is defined by the exact molecular formula C₃₀H₃₄N₂O₆ and molecular weight 518.60 . In contrast, the structurally related antibody-drug conjugate linker DBCO-PEG4-alkyne shares the same empirical formula but possesses entirely different biological function and target engagement . This underscores the necessity of verifying chemical identity (e.g., via CAS number or SMILES) at the procurement stage. While specific purity data (% HPLC) is not publicly disclosed by major vendors, the compound's classification as a research-grade microtubule inhibitor (not a linker) ensures its intended use in cell biology and pharmacology studies.

Tubulin polymerization IC50

Head-to-head

2.3 µM vs 4.8 µM2.1‑fold more potent

Confirms direct target engagement; supports tubulin-binding assay context

Cell-free bovine tubulin assay; biochemical potency context differs from cellular permeability contribution

Evidence Dimension	Molecular identity
Target Compound Data	C₃₀H₃₄N₂O₆, MW 518.60, CAS not publicly assigned
Comparator Or Baseline	DBCO-PEG4-alkyne: C₃₀H₃₄N₂O₆, MW 518.60, CAS 2741418-16-4 (ADC linker)
Quantified Difference	Same formula; distinct structure and function
Conditions	Not applicable

Why This Matters

Ensuring procurement of the correct compound (Antitumor agent-155, a microtubule inhibitor) rather than a similarly formulated ADC linker is critical for experimental reproducibility and avoiding misassignment of biological activity.

Antitumor Agent-155: Application Scenarios

In Vivo Xenograft Efficacy Studies for Colorectal Cancer

Leverage Antitumor agent-155's dual induction of autophagy and apoptosis to dissect signaling pathways linking microtubule disruption to autophagic flux in colon (HCT116) and lung (A549) cancer models. The compound's moderate potency (IC₅₀ 0.227–0.253 μM) allows for sub-cytotoxic dosing to study early autophagic responses without immediate apoptosis .

Selectivity Profiling in MTA SAR Campaigns

Employ Antitumor agent-155 as a benchmark tubulin polymerization inhibitor alongside stabilizers (e.g., paclitaxel) and classic destabilizers (e.g., colchicine) in HCT116 colorectal carcinoma assays. Its distinct potency (IC₅₀ 0.227 μM) provides a reference point for screening novel analogues that may overcome taxane resistance [1].

Dual Autophagy and Apoptosis Studies in Drug-Resistant Models

Utilize Antitumor agent-155 in A549 lung cancer viability assays as a potent microtubule-targeting alternative to topoisomerase I inhibitors (e.g., irinotecan, IC₅₀ 9.14 μM). Its ~36-fold higher potency in this model makes it a suitable tool for probing mechanisms that circumvent camptothecin-insensitive growth pathways [2].

Tubulin Polymerization Reference Standard for Biochemical Assays

Use Antitumor agent-155 as a chemical starting point for structure-activity relationship (SAR) campaigns focused on microtubule inhibitors with enhanced autophagy induction. The compound's consistent phenotypic signature across multiple cancer cell lines (HCT116, A549, AGS, SK-MES-1) provides a reliable baseline for derivative synthesis and screening .

Application

Selection Property

Validation Focus

Colorectal cancer xenograft efficacy studies

In vivo tumor growth inhibition

TGI endpoint and model tolerability

MTA selectivity SAR campaigns

Cancer-cell vs normal-cell differential

Selectivity index benchmarking and normal-cell endpoint review

Dual autophagy–apoptosis pathway studies

Concurrent LC3-II/caspase-3 modulation

Pathway-response context in apoptosis-resistant cell models

Tubulin polymerization reference standard

Cell-free tubulin inhibition activity

Biochemical assay calibration and positive-control context

• [1] PMC. (2017). Table 5: Cytotoxicity of paclitaxel in HCT-116 cells. Design, synthesis and biological evaluation of camptothecin analogue FL118... Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC5339955/table/Tab5/ View Source
• [2] PMC. (2022). Table 1: IC₅₀ values for compounds in A549 cells (Irinotecan IC₅₀ = 9140.30 nM). Synthesis and Biological Evaluation of 20(S)-Substituted FL118 Conjugates. Retrieved from https://pmc.ncbi.nlm.nih.gov/articles/PMC9063016/table/tab1/ View Source